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Compound of Interest

Compound Name: 9-Epiblumenol B

Cat. No.: B1157648 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

While a certified 9-Epiblumenol B standard is not readily available from major commercial

suppliers, this technical guide provides comprehensive information for researchers to source,

characterize, and utilize this sesquiterpenoid. This document outlines its physicochemical

properties, natural sources, and potential biological activities, serving as a vital resource for its

application in scientific research.

Physicochemical Properties and Data
9-Epiblumenol B is a sesquiterpenoid with the molecular formula C13H22O3.[1] For

researchers isolating or synthesizing this compound, the following data is crucial for

identification and characterization.
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Property Value Source

CAS Number 22841-42-5 [2][3]

Molecular Formula C13H22O3 [1][3][4]

Molecular Weight 226.31 g/mol [1][4]

Physical Description Oil [3]

Purity
>98% (when sourced from

research chemical suppliers)
[3]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2][3]

Storage
2-8°C, protected from air and

light
[2][3]

Commercial Availability
Although not available as a certified reference standard, 9-Epiblumenol B can be sourced

from a limited number of chemical suppliers that specialize in natural products and research

chemicals. These suppliers typically provide the compound with a purity of 97-98%.[3][4] It is

important for researchers to request a certificate of analysis to verify the purity and identity of

the compound.

Potential Suppliers:

ChemFaces[2]

Coompo[3]

BioCrick[5]

ChemicalBook[6]

Chemsrc lists several suppliers including BioBioPha and Dayang Chem[4]

Natural Sources and Isolation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemfaces.com/natural/9-Epiblumenol-B-CFN98232.html
https://coompo.com/compounds/9+Epiblumenol+B+from+Plants+C0685.html
https://pubchem.ncbi.nlm.nih.gov/compound/9-Epiblumenol-B
https://coompo.com/compounds/9+Epiblumenol+B+from+Plants+C0685.html
https://www.chemsrc.com/en/cas/22841-42-5_525119.html
https://pubchem.ncbi.nlm.nih.gov/compound/9-Epiblumenol-B
https://www.chemsrc.com/en/cas/22841-42-5_525119.html
https://coompo.com/compounds/9+Epiblumenol+B+from+Plants+C0685.html
https://coompo.com/compounds/9+Epiblumenol+B+from+Plants+C0685.html
https://www.chemfaces.com/natural/9-Epiblumenol-B-CFN98232.html
https://coompo.com/compounds/9+Epiblumenol+B+from+Plants+C0685.html
https://www.chemfaces.com/natural/9-Epiblumenol-B-CFN98232.html
https://coompo.com/compounds/9+Epiblumenol+B+from+Plants+C0685.html
https://www.benchchem.com/product/b1157648?utm_src=pdf-body
https://coompo.com/compounds/9+Epiblumenol+B+from+Plants+C0685.html
https://www.chemsrc.com/en/cas/22841-42-5_525119.html
https://www.chemfaces.com/natural/9-Epiblumenol-B-CFN98232.html
https://coompo.com/compounds/9+Epiblumenol+B+from+Plants+C0685.html
https://www.biocrick.com/9-Epiblumenol-B-BCN5075.html
https://amp.chemicalbook.com/Error/Index
https://www.chemsrc.com/en/cas/22841-42-5_525119.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9-Epiblumenol B has been isolated from various plant sources, providing a viable route for its

procurement for research purposes.

Known Natural Sources:

Rosa multiflora Thunb. (herbs)[2][5][6]

Phyllanthus lawii[1]

Phyllanthus polyphyllus[1]

Chimonanthus salicifolius (leaves)[5]

General Isolation Protocol: While specific protocols vary depending on the plant material, a

general workflow for the isolation of 9-Epiblumenol B involves solvent extraction followed by

chromatographic purification.

Extraction: The dried and powdered plant material is typically extracted with a solvent such

as chloroform or a mixture of dichloromethane and methanol.

Fractionation: The crude extract is then subjected to column chromatography over silica gel,

eluting with a gradient of hexane and ethyl acetate.

Purification: Fractions containing 9-Epiblumenol B are further purified using preparative

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield

the pure compound.

Chemical Synthesis
For researchers requiring larger quantities or isotopically labeled 9-Epiblumenol B, chemical

synthesis is a feasible alternative. While a detailed synthetic protocol is beyond the scope of

this guide, several total syntheses have been reported in the scientific literature. These

syntheses often involve multi-step sequences starting from commercially available precursors.

[7][8]

Biological Activity and Signaling Pathways
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While the specific signaling pathways of 9-Epiblumenol B are not extensively elucidated, it is a

member of the sesquiterpenoid class of compounds, which are known to exhibit a wide range

of biological activities. Terpenes, in general, have shown antioxidant and anti-inflammatory

properties.[9] Further research into the biological effects of 9-Epiblumenol B could involve

investigating its impact on common signaling pathways implicated in inflammation and cell

growth, such as the TGF-β and NF-κB pathways.[10][11][12][13]

Generalized Experimental Workflow for Investigating Biological Activity:

Compound Sourcing

In Vitro Studies

Mechanistic Studies

Data Analysis

Source 9-Epiblumenol B
(Commercial or Isolation)

Quality Control
(Purity & Identity Verification)

Treatment with
9-Epiblumenol B

Cell Culture
(e.g., Macrophages, Cancer Cell Lines)

Biological Assays
(e.g., Viability, Cytokine Production)

Western Blot
(e.g., for p-SMAD, NF-κB)

qPCR
(for target gene expression)

Statistical Analysis
& Pathway Interpretation
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Click to download full resolution via product page

Caption: A generalized workflow for investigating the biological activity of 9-Epiblumenol B.

This guide provides a foundational understanding of 9-Epiblumenol B for research

applications. By consolidating information on its properties, sourcing, and potential biological

relevance, it aims to facilitate further scientific inquiry into this interesting sesquiterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1157648#commercial-suppliers-of-9-epiblumenol-b-
standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1157648#commercial-suppliers-of-9-epiblumenol-b-standard
https://www.benchchem.com/product/b1157648#commercial-suppliers-of-9-epiblumenol-b-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1157648?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

